Cas no 685106-45-0 (4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 685106-45-0
• MF: C₂₂H₂₇N₃O₄S₂
• MW: 461.597482919693
• CID: 6179858
• PubChem ID: 4085045
• Update Time: 2025-07-09

4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 4-[butyl(ethyl)sulfamoyl]-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024603318
• Oprea1_053725
• 4-[butyl(ethyl)sulfamoyl]-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (E)-4-(N-butyl-N-ethylsulfamoyl)-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 685106-45-0
• F1122-1351

• Inchi： 1S/C22H27N3O4S2/c1-5-7-15-25(6-2)31(27,28)17-13-11-16(12-14-17)21(26)23-22-24(3)20-18(29-4)9-8-10-19(20)30-22/h8-14H,5-7,15H2,1-4H3/b23-22-
• InChI Key： KDNVMWBMYWYVSK-FCQUAONHSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3C(=CC=CC=3S/2)OC)=O)=CC=1)(N(CC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 461.14429870g/mol
• Monoisotopic Mass: 461.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų

Additional information on 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Research Brief on 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 685106-45-0)

In recent years, the compound 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 685106-45-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and sulfamoyl functional group, has demonstrated promising biological activities, particularly in the modulation of specific enzymatic pathways. The following brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a multi-step process, starting with the condensation of 4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-amine with a suitably substituted benzoyl chloride derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored structural analogs to optimize its pharmacokinetic properties, such as solubility and metabolic stability.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of certain kinases involved in inflammatory and oncogenic pathways. In vitro assays using cell lines derived from various cancers have shown that 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide effectively suppresses proliferation and induces apoptosis at micromolar concentrations. These findings are supported by molecular docking simulations, which highlight the compound's high affinity for the ATP-binding sites of target kinases.

In vivo studies have further corroborated the therapeutic potential of this molecule. Animal models of rheumatoid arthritis and certain solid tumors have exhibited significant reductions in disease progression following treatment with 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Notably, the compound demonstrated a favorable safety profile, with minimal off-target effects observed at therapeutic doses. These results position it as a promising candidate for further clinical development.

Despite these encouraging findings, challenges remain in the translational development of this compound. Issues such as bioavailability and long-term toxicity require further investigation. Additionally, the precise molecular targets and downstream signaling pathways affected by this molecule are yet to be fully elucidated. Future research directions may include the development of prodrug formulations to enhance oral absorption and the exploration of combination therapies to maximize efficacy.

In conclusion, 4-butyl(ethyl)sulfamoyl-N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a compelling area of study in chemical biology and drug discovery. Its unique structural features and promising biological activities underscore its potential as a therapeutic agent for inflammatory and neoplastic diseases. Continued research efforts will be essential to overcome existing challenges and unlock its full clinical potential.